Cas no 617-05-0 (Ethyl vanillate)

Ethyl vanillate structure
Ethyl vanillate structure
Product Name:Ethyl vanillate
CAS No:617-05-0
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00017269
CID:38977
PubChem ID:87577843
Update Time:2025-04-18

Ethyl vanillate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-hydroxy-3-methoxybenzoate
    • Vanilic acid ethyl ester
    • Ethyl vanillate
    • Ethyl 4-hydroxy-3-methoxybenzoate~Vanillic acid ethyl ester
    • 4-Hydroxy-3-methoxybenzoic acid ethyl ester
    • 3-methoxy-4-hydroxybenzoic acid ethyl ester
    • 3-methoxy-4-hydroxy-ethyl benzoate
    • Benzoic acid,4-hydroxy-3-methoxy-,ethyl ester
    • EINECS 210-503-9
    • ethyl-3-methoxy-4-hydroxybenzoate
    • VANILLIC ACID,ETHYL ESTER
    • Vanillic Acid Ethyl Ester
    • VANILLIC ACID, ETHYL ESTER
    • Benzoic acid, 4-hydroxy-3-methoxy-, ethyl ester
    • ethylvanillate
    • 3-Methoxy-4-hydroxybenzoic acid, ethyl ester
    • m-Anisic acid, 4-hydroxy-, ethyl ester
    • V38JK4Z93O
    • MWAYRGBWOVHDDZ-UHFFFAOYSA-N
    • ethyl 4-hydroxy-3-methoxy-benzoate
    • Ethyl Vanilate
    • Vanillic acid ethyl
    • A
    • MDL： MFCD00017269
    • Inchi： 1S/C10H12O4/c1-3-14-10(12)7-4-5-8(11)9(6-7)13-2/h4-6,11H,3H2,1-2H3
    • InChI Key： MWAYRGBWOVHDDZ-UHFFFAOYSA-N
    • SMILES： CCOC(C1C=C(OC)C(O)=CC=1)=O
    • BRN： 2100025

Computed Properties

  • Exact Mass: 196.07400
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.2166 (rough estimate)
  • Melting Point: 42.0 to 48.0 deg-C
  • Boiling Point: 293°C(lit.)
  • Flash Point: Fahrenheit: 251.6 ° f < br / > Celsius: 122 ° C < br / >
  • Refractive Index: 1.5430 (estimate)
  • PSA: 55.76000
  • LogP: 1.57750

Ethyl vanillate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S22-S24/25
  • RTECS：YW5425000
  • Hazardous Material Identification： Xn
  • Safety Term：S22;S24/25
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature

Ethyl vanillate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl vanillate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158655-500g
ethyl 4-hydroxy-3-methoxybenzoate
 617-05-0 95+%
500g
 $246 2021-06-16
Alichem
A019098428-500g
Ethyl 4-hydroxy-3-methoxybenzoate
 617-05-0 98%
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 $260.37 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-100g
Ethyl vanillate
 617-05-0 97%
100g
 ¥306.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-250g
Ethyl vanillate
 617-05-0 97%
250g
 ¥612.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-25g
Ethyl vanillate
 617-05-0 97%
25g
 ¥111.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-50g
Ethyl vanillate
 617-05-0 97%
50g
 ¥178.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-10g
Ethyl vanillate
 617-05-0 97%
10g
 ¥50.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E102495-5g
Ethyl vanillate
 617-05-0 97%
5g
 ¥29.90 2023-09-03
S e l l e c k ZHONG GUO
S3993-25mg
Ethyl Vanillate
 617-05-0 99.32%
25mg
 ¥794.84 2023-09-15
Apollo Scientific
OR5260-100g
Ethyl vanillate
 617-05-0 97%
100g
 £28.00 2025-02-20

Ethyl vanillate Production Method

Production Method 1

8068-05-1 8068-05-1
617-05-0 617-05-0
2380-78-1 2380-78-1
93-51-6 93-51-6
831-00-5 831-00-5
90-05-1 90-05-1
61292-90-8 61292-90-8
60563-13-5 60563-13-5
6766-82-1 6766-82-1
Reaction Conditions
1.1 Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

Production Method 2

8068-05-1 8068-05-1
617-05-0 617-05-0
97-54-1 97-54-1
831-00-5 831-00-5
90-05-1 90-05-1
3468-99-3 3468-99-3
19037-58-2 19037-58-2
61292-90-8 61292-90-8
60563-13-5 60563-13-5
134-96-3 134-96-3
72008-46-9 72008-46-9
3658-95-5 3658-95-5
32815-70-6 32815-70-6
2503-46-0 2503-46-0
5650-43-1 5650-43-1
4971-18-0 4971-18-0
6766-82-1 6766-82-1
56707-65-4 56707-65-4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

Ethyl vanillate Raw materials

Ethyl vanillate Preparation Products

Ethyl vanillate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:617-05-0)Ethyl vanillate
Order Number:LE13782
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:617-05-0)Ethyl vanillate
LE13782
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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